Cas no 1805319-35-0 (5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine)

• Product Name: 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine
• CAS No: 1805319-35-0
• MF: C₆H₆BrF₂N₃
• MW: 238.03274679184
• CID: 4811717
• Update Time: 2025-11-02

5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H6BrF2N3/c7-2-1-12-5(6(8)9)4(11)3(2)10/h1,6H,11H2,(H2,10,12)
• InChI Key： YARYJWDCOFZXGH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9

Additional information on 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine

5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine (CAS No. 1805319-35-0): A Comprehensive Overview

5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine (CAS No. 1805319-35-0) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and organic synthesis. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a versatile building block for the development of novel drug candidates and agrochemicals. Its molecular structure, which combines pyridine core with multiple functional groups, makes it an attractive target for researchers exploring medicinal chemistry and material science applications.

The growing interest in 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine is partly driven by the increasing demand for fluorinated compounds in modern drug discovery. Fluorine incorporation has become a hot topic in pharmaceutical development due to its ability to enhance bioavailability, improve metabolic stability, and modify binding affinity of potential drug molecules. This compound's difluoromethyl group positions it as a valuable intermediate for creating next-generation therapeutics, particularly in areas such as kinase inhibitors and central nervous system (CNS) drugs.

From a synthetic chemistry perspective, 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine offers multiple reactive sites for further functionalization. The bromine atom at position 5 allows for various cross-coupling reactions, while the amino groups at positions 3 and 4 provide opportunities for condensation reactions or amide formation. These characteristics make it particularly valuable for constructing complex molecular architectures with potential biological activity. Recent studies have highlighted its utility in creating selective enzyme inhibitors and receptor modulators, addressing current challenges in precision medicine approaches.

The compound's physicochemical properties contribute to its growing popularity in research circles. With a molecular weight of 238.03 g/mol, 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine exhibits moderate solubility in polar organic solvents while maintaining sufficient stability for various synthetic transformations. Its hydrogen bonding capacity, derived from the amino groups, enhances its potential for forming molecular interactions in biological systems. These features align well with current trends in fragment-based drug design, where researchers seek small, functionalized molecules that can serve as starting points for lead optimization.

In the context of green chemistry initiatives, there's increasing interest in developing efficient synthetic routes to 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine that minimize environmental impact. Recent advancements in catalytic methods and flow chemistry techniques have shown promise for producing this compound with higher atom economy and reduced waste generation. These developments respond to the pharmaceutical industry's growing emphasis on sustainable synthesis practices while maintaining cost-effectiveness in API production.

The commercial availability of 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine has expanded in recent years, with several specialty chemical suppliers offering it for research purposes. Market analysis indicates steady growth in demand for such functionalized pyridine derivatives, particularly from contract research organizations and academic laboratories engaged in drug discovery programs. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis, making it a high-value intermediate in the fine chemicals sector.

Quality control aspects of 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine have become increasingly important as its applications expand. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These quality assurance measures ensure reliable performance in downstream applications, particularly when the compound is used as a precursor for biological screening or structure-activity relationship studies.

Looking forward, the scientific community anticipates continued interest in 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine as researchers explore new therapeutic areas and synthetic methodologies. Its combination of halogen, amino, and fluorinated functionalities makes it particularly relevant for addressing current challenges in drug resistance and selective targeting of biological pathways. As the understanding of structure-property relationships deepens, this compound is likely to play an increasingly important role in the development of innovative pharmaceuticals and specialty chemicals.

For researchers working with 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine, proper handling and storage recommendations include protection from moisture and light exposure to maintain stability. Standard laboratory safety protocols should be followed, including the use of appropriate personal protective equipment when handling the compound in solid or solution form. These precautions align with general best practices for working with amino-substituted heterocycles in research settings.

The intellectual property landscape surrounding 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine continues to evolve, with several patents disclosing its use as an intermediate in various synthetic routes. This reflects the compound's strategic importance in pharmaceutical innovation and highlights the need for researchers to stay informed about patent literature when designing new synthetic applications. The growing body of scientific publications referencing this compound demonstrates its expanding role in cutting-edge chemical research.

In educational contexts, 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine serves as an excellent example for teaching advanced concepts in heterocyclic chemistry and medicinal chemistry design. Its structure illustrates important principles of electronic effects, hydrogen bonding potential, and steric considerations that influence molecular properties and reactivity. These teaching applications contribute to training the next generation of chemical researchers and pharmaceutical scientists.

As analytical techniques continue to advance, new opportunities emerge for characterizing and utilizing 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine in more sophisticated applications. Techniques such as X-ray crystallography and computational modeling provide deeper insights into its molecular conformation and potential interaction sites. These developments support more rational design of derivatives and analogs, accelerating the discovery of compounds with optimized pharmacological profiles.

The global research community's engagement with 5-Bromo-3,4-diamino-2-(difluoromethyl)pyridine reflects broader trends in chemical biology and drug discovery. As interdisciplinary approaches gain prominence, this compound's unique combination of features positions it as a valuable tool for bridging chemical synthesis and biological evaluation. Its continued study promises to yield important contributions to both fundamental science and applied pharmaceutical development in the years to come.